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Abstract
LY2365109 hydrochloride is a potent and highly selective competitive inhibitor of the glycine

transporter 1 (GlyT1). Its primary function is to elevate extracellular glycine concentrations in

the central nervous system, thereby potentiating N-methyl-D-aspartate (NMDA) receptor-

mediated neurotransmission. This mechanism of action has positioned LY2365109 as a

valuable research tool and a potential therapeutic agent for neurological and psychiatric

disorders characterized by hypoglutamatergic function, such as schizophrenia, and for

conditions involving neuronal hyperexcitability, including epilepsy. This technical guide provides

an in-depth overview of the function, mechanism of action, and preclinical data associated with

LY2365109 hydrochloride.

Introduction
Glycine is a crucial amino acid in the central nervous system, acting as both an inhibitory

neurotransmitter via strychnine-sensitive glycine receptors and as an essential co-agonist at

the glycine binding site of the NMDA receptor. The concentration of glycine in the synaptic cleft

is tightly regulated by glycine transporters. Glycine transporter 1 (GlyT1), predominantly located

on glial cells surrounding synapses, is a key regulator of extracellular glycine levels. By

inhibiting the reuptake of glycine, GlyT1 inhibitors effectively increase the concentration of this

co-agonist in the vicinity of NMDA receptors, leading to enhanced glutamatergic signaling.
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LY2365109 hydrochloride has emerged as a significant compound for studying the

physiological and pathological roles of GlyT1. Its high potency and selectivity allow for precise

modulation of the glycinergic system, providing insights into its therapeutic potential.

Mechanism of Action
The principal function of LY2365109 hydrochloride is the competitive inhibition of GlyT1. This

inhibition leads to a subsequent increase in extracellular glycine levels. The elevated glycine

concentration enhances the activation of NMDA receptors, which are critical for synaptic

plasticity, learning, and memory. In conditions where NMDA receptor function is compromised,

such as in schizophrenia, augmenting their activity through GlyT1 inhibition is a promising

therapeutic strategy. Conversely, by modulating neuronal excitability, GlyT1 inhibition has also

been shown to have anticonvulsant effects.
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To cite this document: BenchChem. [Unraveling the Function of LY2365109 Hydrochloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2974147#what-is-the-function-of-ly2365109-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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